Cas no 1806000-45-2 (5-Bromo-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Bromo-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1806000-45-2
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4910442
• Update Time: 2025-05-25

5-Bromo-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-4-2-14-6(9)3(1-13)5(4)15-7(10,11)12/h2H
• InChI Key： GNMXCUQQAXRCSU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#N)=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 5-Bromo-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine

Recent Advances in the Synthesis and Applications of 5-Bromo-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine (CAS: 1806000-45-2)

5-Bromo-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine (CAS: 1806000-45-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research due to its unique structural features and versatile reactivity. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its potential applications in drug discovery and crop protection.

The synthesis of 5-Bromo-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine typically involves multi-step reactions, starting from commercially available pyridine precursors. A recent study published in the Journal of Fluorine Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. The authors employed a combination of halogenation, cyanation, and fluorination steps, followed by the introduction of the trifluoromethoxy group via a novel palladium-catalyzed coupling reaction. This method offers a more sustainable and scalable approach to producing this valuable intermediate.

In the realm of medicinal chemistry, 5-Bromo-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine has been utilized as a building block for the development of kinase inhibitors. A recent patent application (WO2023051234) disclosed its use in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, which show promising activity against resistant mutations in non-small cell lung cancer (NSCLC). The presence of the trifluoromethoxy group is believed to enhance the metabolic stability and bioavailability of the resulting compounds, addressing a common challenge in kinase inhibitor development.

Agrochemical research has also benefited from the unique properties of this compound. A 2024 study in Pest Management Science reported its incorporation into a new class of fungicides targeting the succinate dehydrogenase (SDH) enzyme in fungal pathogens. The bromo and cyano substituents were found to be critical for binding affinity, while the fluorine and trifluoromethoxy groups contributed to improved leaf penetration and rainfastness. Field trials demonstrated superior efficacy against wheat rust compared to current commercial products.

Recent computational studies have shed light on the molecular interactions of derivatives of 5-Bromo-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine with biological targets. Molecular docking simulations (Journal of Chemical Information and Modeling, 2024) revealed that the trifluoromethoxy group forms unique hydrophobic interactions with protein binding pockets, while the cyano group participates in hydrogen bonding networks. These insights are guiding the rational design of next-generation compounds with improved selectivity and potency.

Looking ahead, researchers are exploring the potential of 5-Bromo-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine in other applications, including materials science and radiopharmaceuticals. Its electron-withdrawing properties make it an interesting candidate for organic electronic materials, while the bromine atom offers a handle for further functionalization, including radiohalogenation for PET imaging probes. As synthetic methods continue to improve and new applications emerge, this compound is likely to remain a valuable tool in chemical research and development.